Cas no 269410-08-4 (4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative of pyrazole, commonly employed as a versatile intermediate in organic synthesis and medicinal chemistry. Its key advantages include enhanced stability under ambient conditions compared to boronic acids, making it suitable for storage and handling. The tetramethyl dioxaborolane moiety improves solubility in organic solvents, facilitating cross-coupling reactions such as Suzuki-Miyaura couplings. The pyrazole scaffold offers a rigid heterocyclic structure, useful for constructing pharmacologically active compounds. This reagent is particularly valuable in the synthesis of agrochemicals, pharmaceuticals, and functional materials, where precise boron incorporation is required. Its compatibility with diverse reaction conditions further underscores its utility in complex synthetic pathways.
4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
269410-08-4 structure
Product Name:4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:269410-08-4
MF:C9H15BN2O2
MW:194.038602113724
MDL:MFCD03453063
CID:67378
PubChem ID:2774010
Update Time:2025-06-17

4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 4-Pyrazoleboronic acid pinacol ester
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
    • 1H-Pyrazole-4-Boronic Acid Pinacol Ester
    • 4-Pyrazoleboronic Ac
    • Pyrazole-4-boronic acid pinacol ester
    • 2-(1H-Pyrazole-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(4-Pyrazolyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
    • Pyrazole
    • Pyrazole-4-boronic
    • 4,4,5,5-Tetramethyl-2-(1H-pyrazol-2-yl)-1,3,2-dioxaborolane
    • 4,4,5,5-Tetramethyl-2-(pyrazol-4-yl)-1,3,2-dioxaborolane
    • Pyrazol-4-ylboronic acid pinacol ester
    • 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • pyrazole-4-boronic acid, pinacol ester
    • 4,4,5,5-Tetramethyl-2-(1H-pyrazol-4-yl)-1,3,2-dioxaborolane
    • 1H-Pyrazole, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1h-pyrazole-4-boronic acid, pinaco
    • MDL： MFCD03453063
    • Inchi： 1S/C9H15BN2O2/c1-8(2)9(3,4)14-10(13-8)7-5-11-12-6-7/h5-6H,1-4H3,(H,11,12)
    • InChI Key： TVOJIBGZFYMWDT-UHFFFAOYSA-N
    • SMILES： O1B(C2C=NNC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 194.12300
  • Monoisotopic Mass: 194.123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 194.04
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 47.1

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.09
  • Melting Point: 145.0 to 149.0 deg-C
  • Boiling Point: 335.4°Cat760mmHg
  • Flash Point: 156.6℃
  • Refractive Index: 1.487
  • Water Partition Coefficient: Insoluble
  • PSA: 47.14000
  • LogP: 0.70890
  • Solubility: Insoluble in water

4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S36
  • Storage Condition：Inert atmosphere,2-8°C
  • Risk Phrases：R36/37/38

4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

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Amadis Chemical Company Limited
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(CAS:269410-08-4)4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
Order Number:A818724
Stock Status:in Stock
Quantity:500g
Purity:99%
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(CAS:269410-08-4)4-吡唑硼酸频哪醇酯
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Amadis Chemical Company Limited
(CAS:269410-08-4)4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
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Quantity:500g
Price ($):328.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:269410-08-4)4-吡唑硼酸频哪醇酯
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